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Compound of Interest

Tributyldodecylphosphonium
Compound Name:
Bromide

Cat. No.: B101488

Tributyldodecylphosphonium Bromide: A
Comprehensive Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of
Tributyldodecylphosphonium Bromide, a quaternary phosphonium salt with diverse
applications in scientific research and development. This document collates critical data from
material safety data sheets (MSDS) and scientific literature to serve as an essential resource
for professionals working with this compound.

Chemical and Physical Properties

Tributyldodecylphosphonium Bromide is a white to off-white crystalline solid at room
temperature.[1][2] It is characterized by the chemical formula C24H52BrP and a molecular
weight of approximately 451.55 g/mol .[1][3] While insoluble in water, it demonstrates solubility
in organic solvents such as ethyl acetate and acetone.[1]
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Property Value Source(s)
Molecular Formula C24H52BrP [11[3]
Molecular Weight 451.55 g/mol [1][3]
CAS Number 15294-63-0 [31[4]

White to off-white or pale
Appearance [2][3]
yellow powder/lump

Melting Point 33°C [3]

N Insoluble in water; Soluble in
Solubility [1]
ethyl acetate, acetone

Room temperature, under inert
Storage Temperature [3][4]
atmosphere

Safety and Handling

Tributyldodecylphosphonium Bromide is classified as an irritant, causing skin and serious
eye irritation.[4] It may also cause respiratory irritation.[3] Proper personal protective equipment
(PPE), including gloves, safety goggles, and a lab coat, should be worn when handling this
compound.[5] Work should be conducted in a well-ventilated area to avoid inhalation.[5][6]
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Hazard

Precautionary Measures

First Aid

Eye Irritation

Wear appropriate eye

protection (safety goggles).

IF IN EYES: Rinse cautiously
with water for several minutes.
Remove contact lenses, if
present and easy to do.
Continue rinsing. If eye
irritation persists: Get medical

advice/attention.[6]

Skin Irritation

Wear protective gloves and

clothing.

IF ON SKIN: Wash with plenty
of soap and water. If skin
irritation occurs: Get medical
advice/attention. Take off
contaminated clothing and

wash before reuse.[6]

Use in a well-ventilated area.

Remove person to fresh air

and keep comfortable for

Inhalation ) ] ) ]
Avoid breathing dust.[5][6] breathing. If symptoms persist,
call a physician.[6]
Rinse mouth. Never give
) anything by mouth to an
_ Do not eat, drink, or smoke _
Ingestion unconscious person. Call a

when using this product.

physician or poison control

center immediately.[6]

Storage: Store in a cool, dry, well-ventilated area in a tightly sealed container under an inert

atmosphere.[4] Protect from moisture.

Disposal: Dispose of contents and container in accordance with local, regional, national, and

international regulations.[6]

Experimental Protocols
Synthesis of Tributyldodecylphosphonium Bromide
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This protocol is a general method for the synthesis of quaternary phosphonium salts and can
be adapted for Tributyldodecylphosphonium Bromide.

Materials:

e Tributylphosphine

e 1-Bromododecane

o Acetonitrile (solvent)

» Round-bottom flask with reflux condenser
e Heating mantle

e Magnetic stirrer and stir bar

Procedure:

 In a round-bottom flask, combine equimolar amounts of tributylphosphine and 1-
bromododecane in acetonitrile.

 Stir the mixture at room temperature to ensure homogeneity.

e Heat the reaction mixture to reflux and maintain for several hours. The reaction progress can
be monitored by techniques such as TLC or NMR.

 After the reaction is complete, cool the mixture to room temperature.
e The product can be isolated by removing the solvent under reduced pressure.

e The crude product may be purified by recrystallization from an appropriate solvent system.

© 2025 BenchChem. All rights reserved. 4 /15 Tech Support


https://www.benchchem.com/product/b101488?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b101488?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory
Check Availability & Pricing

Synthesis Workflow

Combine Tributylphosphine,
1-Bromododecane, and Acetonitrile
Heat to Reflux

(Cool to Room Temperature)
Isolate Product
(Solvent Removal)
(Purify by Recrystallization)

Click to download full resolution via product page

Synthesis Workflow Diagram.

Antibacterial Activity Assay (Disc Diffusion Method)

This protocol is adapted from a study evaluating the antibacterial activity of
Tributyldodecylphosphonium Bromide against multidrug-resistant Acinetobacter baumannii.

Materials:
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e Tributyldodecylphosphonium Bromide

e Mueller-Hinton agar plates

o Bacterial culture (A. baumannii)

o Sterile paper discs (6 mm)

o Sterile swabs

¢ Incubator (37°C)

Micropipettes

Procedure:

Prepare a bacterial inoculum with a turbidity equivalent to the 0.5 McFarland standard.

e Using a sterile swab, evenly inoculate the entire surface of a Mueller-Hinton agar plate.

o Allow the plate to dry for 5-10 minutes.

o Aseptically place sterile paper discs onto the surface of the agar.

e Apply a known concentration of Tributyldodecylphosphonium Bromide solution to each
disc. A solvent control should also be included.

e Incubate the plates at 37°C for 18-24 hours.

o Measure the diameter of the zone of inhibition around each disc in millimeters.
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Antibacterial Disc Diffusion Workflow
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l
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l
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Antibacterial Disc Diffusion Workflow.
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Phase Transfer Catalysis: Alkylation of Sodium
Benzoate

This protocol demonstrates the use of a phosphonium salt as a phase transfer catalyst in an
alkylation reaction.

Materials:

Tributyldodecylphosphonium Bromide (catalyst)

e Sodium Benzoate

» Butyl Bromide

¢ Toluene (organic solvent)

o Water (aqueous solvent)

» Round-bottom flask with condenser

» Heating mantle with magnetic stirrer

Procedure:

e Set up a biphasic system in a round-bottom flask containing toluene and water.

e Add sodium benzoate to the aqueous phase and butyl bromide to the organic phase.
e Add a catalytic amount of Tributyldodecylphosphonium Bromide to the reaction mixture.

¢ Heat the mixture to a specified temperature (e.g., 60-80°C) with vigorous stirring to ensure
adequate mixing of the two phases.

¢ Monitor the reaction progress by analyzing samples from the organic phase (e.g., by GC or
TLC).

e Upon completion, cool the reaction mixture and separate the organic layer.
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» Wash the organic layer with water and brine, then dry over an anhydrous salt (e.g.,
Na2S04).

e Remove the solvent under reduced pressure to isolate the product, butyl benzoate.
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Phase Transfer Catalysis Workflow
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:
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'

Monitor Reaction Progress

i
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Organic Layer
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Isolate Product
(Butyl Benzoate)
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Phase Transfer Catalysis Workflow.

© 2025 BenchChem. All rights reserved. 10/ 15 Tech Support


https://www.benchchem.com/product/b101488?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b101488?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Potential Mechanism of Action and Signaling
Pathway

While the specific signaling pathways affected by Tributyldodecylphosphonium Bromide are
not extensively documented, research on the analogous compound,
Tributylhexadecylphosphonium Bromide, suggests a potential mechanism of action. This
related compound has been shown to act as a selective inhibitor of the Nuclear Factor of
Activated T-cells (NFAT) signaling pathway. It is proposed to exert its effect by suppressing the
phosphorylation of p70 ribosomal protein S6 kinase (p70S6K), a downstream effector in
pathways regulating cell growth and proliferation. This inhibition of p70S6K phosphorylation
may interfere with the transcriptional activity of NFAT, leading to downstream effects on gene
expression, such as the reduction of interleukin-2 (IL-2) production.
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Proposed NFAT Signaling Inhibition Pathway.

Mechanism of Phase Transfer Catalysis
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Tributyldodecylphosphonium Bromide functions as a phase transfer catalyst by facilitating
the transport of a reactant from an aqueous phase to an organic phase, where the reaction with
an organic-soluble substrate can occur. The lipophilic tributyl and dodecyl chains of the
phosphonium cation allow it to be soluble in the organic phase, while its positive charge
enables it to form an ion pair with an anion from the aqueous phase. This ion pair then moves
into the organic phase, delivering the anion to the reaction site.

Mechanism of Phase Transfer Catalysis

Aqueous Phase

Anion (e.g., CN™)

Forms lon Pair with Q*
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[ lon Pair (Q*Anion~ )
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lon Pair (Q*Anion~) ]

in Organic Phase

Regenerates Q* nion Reacts
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:
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Mechanism of Phase Transfer Catalysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Tributyldodecylphosphonium Bromide material safety
data sheet (MSDS)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b101488#tributyldodecylphosphonium-bromide-
material-safety-data-sheet-msds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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